Cas no 1190380-62-1 (1-(Cyclopropylmethyl)-4-nitro-1H-pyrazole)

• Product Name: 1-(Cyclopropylmethyl)-4-nitro-1H-pyrazole
• CAS No: 1190380-62-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 2111433
• Update Time: 2023-08-03

1-(Cyclopropylmethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-4-nitro-1H-Pyrazole
• 1H-Pyrazole,1-(cyclopropylmethyl)-4-nitro-
• NBEZEYMQFXFAJY-UHFFFAOYSA-N
• 1-cyclopropylmethyl-4-nitropyrazole
• 1-Cyclopropylmethyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 1-(cyclopropylmethyl)-4-nitro-
• 1-(Cyclopropylmethyl)-4-nitro-1H-pyrazole

• Inchi： 1S/C7H9N3O2/c11-10(12)7-3-8-9(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key： NBEZEYMQFXFAJY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CC1CC1)=O

Computed Properties

• Exact Mass: 167.069
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6